Cas no 61405-18-3 (Cyclohexanecarboxylic acid, 4-(4-chlorophenyl)-1-methyl-, ethyl ester)

• Product Name: Cyclohexanecarboxylic acid, 4-(4-chlorophenyl)-1-methyl-, ethyl ester
• CAS No: 61405-18-3
• MF: C₁₆H₂₁ClO₂
• MW: 280.789744138718
• CID: 480634
• PubChem ID: 12287108
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 4-(4-chlorophenyl)-1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-(4-chlorophenyl)-1-methyl-, ethyl ester
• ethyl 4-(4-chlorophenyl)-1-methylcyclohexane-1-carboxylate
• DTXSID50484573
• 61405-18-3

• Inchi： 1S/C16H21ClO2/c1-3-19-15(18)16(2)10-8-13(9-11-16)12-4-6-14(17)7-5-12/h4-7,13H,3,8-11H2,1-2H3
• InChI Key： SYWFOVUWYIWLHB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CCC(C(=O)OCC)(C)CC1

Computed Properties

• Exact Mass: 280.12313
• Monoisotopic Mass: 280.1230076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3